Cas no 1021223-52-8 (3-ethyl-8-(5-methoxy-2,4-dimethylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 3-ethyl-8-(5-methoxy-2,4-dimethylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021223-52-8
• MF: C₁₈H₂₅N₃O₅S
• MW: 395.473203420639
• CID: 6120112
• PubChem ID: 27638704
• Update Time: 2025-06-11

3-ethyl-8-(5-methoxy-2,4-dimethylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-8-(5-methoxy-2,4-dimethylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 3-ethyl-8-(5-methoxy-2,4-dimethylphenyl)sulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 3-ethyl-8-((5-methoxy-2,4-dimethylphenyl)sulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS024493628
• F5049-0352
• 1021223-52-8
• VU0632565-1

• Inchi： 1S/C18H25N3O5S/c1-5-21-16(22)18(19-17(21)23)6-8-20(9-7-18)27(24,25)15-11-14(26-4)12(2)10-13(15)3/h10-11H,5-9H2,1-4H3,(H,19,23)
• InChI Key： DJNJFBVJEBQQJW-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC(OC)=C(C)C=C3C)(=O)=O)CC2)C(=O)N(CC)C1=O

Computed Properties

• Exact Mass: 395.15149208g/mol
• Monoisotopic Mass: 395.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 104Ų

Additional information on 3-ethyl-8-(5-methoxy-2,4-dimethylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Introduction to 3-ethyl-8-(5-methoxy-2,4-dimethylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021223-52-8)

The compound 3-ethyl-8-(5-methoxy-2,4-dimethylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, identified by its CAS number 1021223-52-8, represents a fascinating molecule with significant potential in the field of medicinal chemistry and pharmacology. This spirocyclic triazine derivative features a complex structural framework that combines a triazaspiro[4.5]decane core with a sulfonylated aromatic moiety, making it a candidate for further exploration in drug discovery and development.

Recent advancements in chemical biology have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their unique structural rigidity and functional versatility. The triazaspiro[4.5]decane scaffold, in particular, has been recognized for its ability to modulate biological pathways by interacting with specific targets. In this context, the sulfonyl group appended to the aromatic ring in 3-ethyl-8-(5-methoxy-2,4-dimethylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione introduces additional pharmacophoric features that may enhance binding affinity and selectivity.

The 5-methoxy-2,4-dimethylbenzenesulfonyl substituent is another critical feature of this compound. The methoxy group can influence the electronic properties of the aromatic ring, potentially affecting the compound's solubility and metabolic stability. Meanwhile, the dimethyl substitution at the ortho positions enhances the lipophilicity of the sulfonyl moiety, which is often desirable for oral bioavailability. These structural elements collectively contribute to the compound's potential as a lead molecule in therapeutic research.

Current research in medicinal chemistry emphasizes the development of multifunctional molecules capable of addressing complex diseases through multiple mechanisms of action. The spirocyclic triazine derivative described here exhibits characteristics that align well with this trend. The spirocyclic core provides a rigid framework that can be fine-tuned to optimize interactions with biological targets, while the sulfonylated aromatic group offers opportunities for further derivatization and functionalization.

In vitro studies have begun to explore the biological activity of 3-ethyl-8-(5-methoxy-2,4-dimethylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione. Preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory and metabolic disorders. The presence of both triazine and sulfonyl functional groups suggests potential interactions with proteins involved in signal transduction pathways, making it a promising candidate for further investigation.

The synthesis of such complex molecules requires meticulous attention to detail to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed reactions and stereoselective methodologies, are employed to construct the spirocyclic core and introduce the desired substituents. The optimization of reaction conditions is crucial to achieving the correct regioisomerism and stereochemistry.

The pharmacokinetic properties of 3-ethyl-8-(5-methoxy-2,4-dimethylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione are also under scrutiny. Factors such as solubility, metabolic stability, and membrane permeability must be carefully evaluated to assess its potential as a drug candidate. Computational modeling techniques are increasingly used to predict these properties before experimental validation is undertaken.

One of the most exciting aspects of this compound is its potential for structure-based drug design. By leveraging high-resolution crystal structures or computational docking studies, researchers can gain insights into how 3-ethyl-8-(5-methoxy-2,4-dimethylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione interacts with biological targets at an atomic level. This information can guide modifications to improve potency and selectivity while minimizing off-target effects.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. While this compound does not directly derive from a natural source, its structural features echo those found in biologically active molecules from nature. The integration of such motifs into synthetic libraries has proven highly effective in generating novel lead compounds with therapeutic potential.

As research continues to uncover new biological pathways and targets associated with human disease, 3-ethyl-8-(5-methoxy-2,4-dimethylbenzenesulfonyl)-1 , 3 , 8 -triazaspiro[ 4 . 5 ]decane - 2 , 4 -dione ( CAS No . 1021223 -52 - 8 ) may emerge as a key player in next-generation therapeutics. Its unique structural features and promising preclinical data position it as an attractive candidate for further development by pharmaceutical companies and academic institutions alike.